Cas no 114108-90-6 (Ethyl (4-chloro-2-fluorophenyl)carbamate)

Ethyl (4-chloro-2-fluorophenyl)carbamate structure
114108-90-6 structure
Product Name:Ethyl (4-chloro-2-fluorophenyl)carbamate
CAS No:114108-90-6
MF:C9H9ClFNO2
MW:217.624665021896
CID:106170
PubChem ID:887936
Update Time:2025-04-18

Ethyl (4-chloro-2-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Ethyl (4-chloro-2-fluorophenyl)carbamate
    • (4-CHLORO-2-FLUORO-PHENYL)-CARBAMIC ACID ETHYL ESTER
    • 4-(CHLORO-2-FLUOROPHENYL)-CARBAMIC ACID ETHYL ESTER
    • Carbamic acid,N-(4-chloro-2-fluorophenyl)-, ethyl ester
    • ethyl N-(4-chloro-2-fluorophenyl)carbamate
    • ethyl 4-chloro-2-fluorocarbanilate
    • ETHYL 4-CHLORO-2-FLUOROPHENYLCARBAMATE
    • (4-Fluoro-2-fluoro-phenyl)-carbamic acid ethyl ester
    • ethyl N-(4-chloro-2-fluoro-phenyl)carbamate
    • AC-13613
    • SR-01000258126
    • AB14010
    • SCHEMBL7555717
    • SY348103
    • SR-01000258126-1
    • DTXSID20358333
    • DDGKFWFDDFPLAO-UHFFFAOYSA-N
    • AKOS003273272
    • MFCD03389083
    • 114108-90-6
    • Inchi: 1S/C9H9ClFNO2/c1-2-14-9(13)12-8-4-3-6(10)5-7(8)11/h3-5H,2H2,1H3,(H,12,13)
    • InChI Key: DDGKFWFDDFPLAO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)F)NC(=O)OCC

Computed Properties

  • Exact Mass: 217.03100
  • Monoisotopic Mass: 217.0305844g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33000
  • LogP: 3.12050
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